Cas no 769888-03-1 (1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-, methyl ester)
769888-03-1 structure
Product Name:1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-, methyl ester
CAS No:769888-03-1
MF:C7H11N3O2
MW:169.181141138077
CID:551234
PubChem ID:15236430
Update Time:2025-04-19
1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-, methyl ester
- 1H-Imidazole-4-carboxylicacid, 5-(2-aminoethyl)-, methyl ester (9CI)
- methyl 5-(2-aminoethyl)-1H-imidazole-4-carboxylate
- 769888-03-1
- Methyl 4-(2-aminoethyl)-1H-imidazole-5-carboxylate
- DTXSID60570355
-
- Inchi: 1S/C7H11N3O2/c1-12-7(11)6-5(2-3-8)9-4-10-6/h4H,2-3,8H2,1H3,(H,9,10)
- InChI Key: NHDCTBFZZTYGQL-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(CCN)NC=N1)=O
Computed Properties
- Exact Mass: 169.085126602g/mol
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 81Ų
1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-, methyl ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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